Cas no 898791-81-6 (cyclopentyl-(2,4-dichlorophenyl)methanone)
Cyclopentyl-(2,4-dichlorophenyl)methanone is a chlorinated aromatic ketone compound featuring a cyclopentyl group attached to a dichlorophenyl moiety. Its structural configuration imparts distinct reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. The presence of electron-withdrawing chlorine substituents enhances its electrophilic character, facilitating selective reactions such as nucleophilic aromatic substitutions or carbonyl-based transformations. This compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its well-defined molecular structure allows for precise functionalization, enabling tailored modifications for target applications. Suitable for controlled environments, it requires handling with appropriate safety measures due to its potential reactivity.
898791-81-6 structure
Product Name:cyclopentyl-(2,4-dichlorophenyl)methanone
CAS No:898791-81-6
MF:C12H12Cl2O
MW:243.129081726074
CID:868365
PubChem ID:13983940
Update Time:2025-05-20
cyclopentyl-(2,4-dichlorophenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- cyclopentyl-(2,4-dichlorophenyl)methanone
- Cyclopentyl 2,4-dichlorophenyl ketone
- AKOS010523293
- DTXSID10553810
- MFCD03841329
- Cyclopentyl(2,4-dichlorophenyl)methanone
- 898791-81-6
-
- MDL： MFCD03841329
- Inchi： 1S/C12H12Cl2O/c13-9-5-6-10(11(14)7-9)12(15)8-3-1-2-4-8/h5-8H,1-4H2
- InChI Key： UCMDVNAKOGRENU-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C(C1CCCC1)=O)Cl
Computed Properties
- Exact Mass: 242.02700
- Monoisotopic Mass: 242.0265204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.36630
cyclopentyl-(2,4-dichlorophenyl)methanone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
cyclopentyl-(2,4-dichlorophenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 204144-1g |
cyclopentyl 2,4-dichlorophenyl ketone |
898791-81-6 | 97% | 1g |
￡483.00 | 2022-02-28 | |
| Fluorochem | 204144-2g |
cyclopentyl 2,4-dichlorophenyl ketone |
898791-81-6 | 97% | 2g |
￡847.00 | 2022-02-28 | |
| Fluorochem | 204144-5g |
cyclopentyl 2,4-dichlorophenyl ketone |
898791-81-6 | 97% | 5g |
￡1753.00 | 2022-02-28 | |
| A2B Chem LLC | AH89517-1g |
Cyclopentyl(2,4-dichlorophenyl)methanone |
898791-81-6 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AH89517-2g |
Cyclopentyl(2,4-dichlorophenyl)methanone |
898791-81-6 | 97% | 2g |
$984.00 | 2024-04-19 | |
| A2B Chem LLC | AH89517-5g |
Cyclopentyl(2,4-dichlorophenyl)methanone |
898791-81-6 | 97% | 5g |
$1989.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1537699-1g |
Cyclopentyl(2,4-dichlorophenyl)methanone |
898791-81-6 | 98% | 1g |
￥5605.00 | 2024-04-26 | |
| Ambeed | A703885-1g |
Cyclopentyl(2,4-dichlorophenyl)methanone |
898791-81-6 | 97% | 1g |
$314.0 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_204144-1g |
cyclopentyl 2,4-dichlorophenyl ketone |
898791-81-6 | 97% | 1g |
¥10626.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_204144-2g |
cyclopentyl 2,4-dichlorophenyl ketone |
898791-81-6 | 97% | 2g |
¥18634.00 | 2025-04-12 |
cyclopentyl-(2,4-dichlorophenyl)methanone Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
898791-81-6 (cyclopentyl-(2,4-dichlorophenyl)methanone) Related Products
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